Cas no 81334-34-1 (Imazapyr)

Imazapyr Properties

Names and Identifiers

• Imazapyr acid
• 2-(4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1h-imidazol-2-yl)-3-pyridine
• 2-(4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1h-imidazol-2-yl)-3-pyridinecarboxylicaci
• 2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-3-Pyridinecarboxylicacid
• 3-pyridinecarboxylicacid,2-(4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1h-i
• Nicotinicacid,2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)
• 2-(4-ISOPROPYL-4-METHYL-5-OXO-2-IMIDAZOLIN-2-YL)-NICOTINIC ACID
• 2-(4-ISOPROPYL-4-METHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL)-NICOTINIC ACID
• Imazapyr
• 2-(4-Isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)nicotinic acid
• IMAZAPYR ANALYTICAL STANDARD
• Imazapyr(TM)
• Imazapyr(TM) Solution
• 2-[(RS)-4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl]nicotinic acid
• Arsenal 250A
• Charper
• isopropylamine Salt
• rac-2-[(4R)-4-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-imidazol-2-yl]pyridine-3-carboxylic acid
• 2-[4,5-Dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-3-pyridinecarboxylic acid (ACI)
• (±)-Imazapyr
• AC 243997
• Chopper
• Powerline
• +Expand

• MDL： MFCD00144470
• InChIKey： CLQMBPJKHLGMQK-UHFFFAOYSA-N
• Inchi： 1S/C13H15N3O3/c1-7(2)13(3)12(19)15-10(16-13)9-8(11(17)18)5-4-6-14-9/h4-7H,1-3H3,(H,17,18)(H,15,16,19)
• SMILES： O=C(C1C(C2NC(C(C)C)(C)C(=O)N=2)=NC=CC=1)O

Computed Properties

• Exact Mass: 261.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 261.111341
• Heavy Atom Count: 19
• Complexity: 433
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 91.6

Experimental Properties

• LogP: 0.83530
• PSA: 91.65000
• Refractive Index: 1.5600 (estimate)
• Boiling Point: 404.53°C (rough estimate)
• Melting Point: 169-173 ºC
• Flash Point: 210.9 °C
• Color/Form: White solid
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• pka: 1.9, 3.6(at 25℃)
• Density: 1.1923 (rough estimate)

Imazapyr Security Information

• Symbol: GHS07
• RTECS：US5682500
• WGK Germany：2
• Safety Instruction： S26-S61
• Risk Phrases：R36; R52/53
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319,H412
• Warning Statement： P273,P305+P351+P338
• Storage Condition：0-6°C
• Risk Phrases： 36-52/53
• Signal Word：Warning
• Toxicity：LD50 orally in rats: >5000 mg/kg; dermally in rabbits: >2000 mg/kg (Paxman)

Imazapyr Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%